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Procaterol, a selective 32-adrenergic receptor agonist, is a potent bronchodilator used in the
management of respiratory conditions such as asthma and chronic obstructive pulmonary
disease (COPD).[1][2] Its efficacy is delivered through various formulations, including oral
tablets, syrups, and inhaled forms such as dry powder inhalers (DPIs) and metered-dose
inhalers (MDIs).[3][4] Ensuring the bioequivalence of different formulations is critical for
therapeutic interchangeability and the development of generic alternatives. This guide provides
a comparative analysis of bioequivalence studies on various procaterol formulations, supported
by experimental data and detailed methodologies.

Oral Formulations: Tablet vs. Syrup

A study was conducted to determine the bioequivalence of procaterol hydrochloride in tablet
and syrup forms. The research found that the two formulations exhibited comparable
bronchodilating efficacy and safety profiles in children with asthma.[4] Key pharmacokinetic
parameters from a separate study on the syrup formulation are presented below, providing a
baseline for oral procaterol delivery.
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Table 1: Pharmacokinetic Parameters of Procaterol Hydrochloride Syrup (50 mcg)

Parameter Mean Value Standard Deviation
Tmax (hr) 1.3 +0.7
Cmax (pg/mL) 263 +104
tv2 (hr) 4.1 +1.8
AUC13hr (pg.hr/mL) 1151 + 288

Data sourced from a study on Procaterol HCI (Meptin®) Syrup 5 mcg/mL.[5]

Another study involving healthy adult Japanese men who were administered a 50 pg oral dose
of procaterol hydrochloride hydrate found the maximum plasma concentration (Cmax) to be
136.4 pg/ml, reached at approximately 1.44 hours (Tmax) post-dose.[6] The apparent terminal
elimination half-life was about 3.83 hours.[6]

Inhaled Formulations: A Look at DPIs and MDIs

The landscape of inhaled therapies is continually evolving, with a focus on developing more
efficient and environmentally friendly delivery systems. Bioequivalence studies have been
pivotal in comparing different inhaled procaterol formulations.

New vs. Approved Dry Powder Inhaler (DPI)

A Phase 3, randomized, double-blind, double-dummy, crossover study was conducted to
evaluate the bioequivalence of a new procaterol DPI against an approved DPI in patients with
bronchial asthma.[1][2] The primary efficacy variables were the area under the concentration-
time curve of the forced expiratory volume in the first second (AUC FEV1)/h and the maximum
FEVL1.[1][7] The study concluded that the new DPI was bioequivalent to the approved DPI, with
the 90% confidence intervals for the differences in means for both AUC (FEV1)/h and
maximum FEV1 falling within the acceptance criteria of -0.15 to 0.15 L.[1][2][7]

Table 2: Pharmacodynamic Equivalence of New vs. Approved Procaterol DPI
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Difference in

90% Confidence Bioequivalence
Parameter Means (New DPI -
Interval Outcome
Approved DPI)
AUC (FEV1)/h (L) 0.041 0.004 to 0.078 Equivalent
Maximum FEV1 (L) 0.033 -0.008 to 0.074 Equivalent

Data from a study by Shirai et al. (2018).[1][2][7]

Dry Powder Inhaler (DPI) vs. Metered-Dose Inhaler (MDI)

The therapeutic equivalence between a procaterol hydrochloride DPI (Meptin DPI) and a
metered-dose inhaler (Meptin MDI) was assessed in asthma patients.[8] This randomized,
double-dummy, double-blind crossover study utilized FEV1 as the primary index for
bronchodilatory effect.[8][9] The results demonstrated that the DPI was equivalent to the MDI,
with the 90% confidence intervals for the differences in mean AUC (FEV1)/h and peak FEV1
falling within the predetermined equivalence margins of -0.15 to 0.15 L.[8]

Table 3: Pharmacodynamic Equivalence of Procaterol DPI vs. MDI

90% Confidence Interval . .
Parameter Bioequivalence Outcome

for the Difference

Mean AUC (FEV1)/h (L) -0.0995 to -0.0204 Equivalent

Mean Peak FEV1 (L) -0.102 to -0.022 Equivalent

Data from a study assessing Meptin DPI and Meptin MDI.[8]

CFC-Free vs. CFC-Containing Metered-Dose Inhaler
(MDI)

With the phasing out of chlorofluorocarbon (CFC) propellants, a study was conducted to
establish the equivalence of a CFC-free procaterol MDI (using HFA-227 as a propellant) and a
traditional CFC-containing MDI.[10] In a randomized, double-dummy, double-blind crossover
study with asthma patients, the pharmacodynamic equivalence was evaluated based on AUC
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(FEV1)/h and peak FEV1.[10] The CFC-free MDI was found to be equivalent to the CFC-
containing MDI, with the 90% confidence intervals for the differences between the two
formulations for both parameters residing within the -0.15 to 0.15 L acceptance range.[10]

Table 4: Pharmacodynamic Equivalence of CFC-Free vs. CFC-Containing Procaterol MDI

90% Confidence Interval . .
Parameter . Bioequivalence Outcome
for the Difference

Mean AUC (FEV1)/h (L) -0.0507 to 0.0039 Equivalent

Mean Peak FEV1 (L) -0.056 to 0.026 Equivalent

Data from a study comparing Meptin [HFA] and Meptin [CFC].[10]

Experimental Protocols

The bioequivalence studies cited in this guide predominantly followed a randomized, crossover
design, which is a standard approach for such investigations.[11] Below is a generalized
experimental protocol typical of these studies.

Study Design

A randomized, two-way crossover study design is commonly employed.[11] In this design, each
subject receives both the test and reference formulations in a random order, separated by a
washout period. This allows each subject to serve as their own control, minimizing inter-subject
variability. For studies involving inhalers where the devices are different, a double-dummy,
double-blind approach is often used to maintain blinding.[1][8][10]

Subject Population

Healthy volunteers are typically recruited for pharmacokinetic studies of oral formulations.[12]
For pharmacodynamic studies of inhaled formulations, patients with stable, mild to moderate
bronchial asthma are enrolled.[1][8][10]

Drug Administration and Sample Collection
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For oral formulations, a single dose is administered, followed by the collection of serial blood
and/or urine samples over a specified period to determine pharmacokinetic parameters.[12][13]
For inhaled formulations, a single dose is administered, and pulmonary function tests, primarily
FEV1, are measured at baseline and at multiple time points post-administration.[1][8][10]

Bioanalytical and Statistical Methods

Plasma and urine concentrations of procaterol are measured using validated analytical
methods, such as radioimmunoassay or liquid chromatography-mass spectrometry (LC-
MS/MS).[6][12] Pharmacokinetic parameters (Cmax, Tmax, AUC) are then calculated. For
pharmacodynamic studies, FEV1 is measured using a spirometer.[1] Statistical analysis,
typically involving analysis of variance (ANOVA), is used to determine if the 90% confidence
intervals for the ratio of the test and reference product's key parameters fall within the
predefined bioequivalence limits.[8][11]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for a crossover bioequivalence study.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8483846/
https://pubmed.ncbi.nlm.nih.gov/1467453/
https://pubmed.ncbi.nlm.nih.gov/28884969/
https://pubmed.ncbi.nlm.nih.gov/16179955/
https://pubmed.ncbi.nlm.nih.gov/16273135/
https://www.researchgate.net/publication/47565929_Pharmacokinetic_study_of_the_oral_administration_of_procaterol_hydrochloride_hydrate_50_mg_in_healthy_adult_Japanese_men
https://pubmed.ncbi.nlm.nih.gov/8483846/
https://pubmed.ncbi.nlm.nih.gov/28884969/
https://pubmed.ncbi.nlm.nih.gov/16179955/
https://www.science.gov/topicpages/c/crossover+bioequivalence+study.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15962054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Subject Screening and Enrollment

l

Randomization into Treatment Sequences

Period 1: Administration of First Formulation (Test or Reference)

Pharmacokinetic/Pharmacodynamic Sampling

Washout Period

Period 2: Administration of Second Formulation (Reference or Test)

Pharmacokinetic/Pharmacodynamic Sampling

Bioanalytical and Statistical Analysis

Conclusion on Bioequivalence

Click to download full resolution via product page

Atypical crossover design workflow for a bioequivalence study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A Comparative Guide to the Bioequivalence of
Procaterol Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15962054/docs#a-comparative-guide-to-the-
bioequivalence-of-procaterol-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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